Cas no 881040-93-3 (1-(2,4-Dimethylphenyl)-1H-pyrrole-3-carbaldehyde)

• Product Name: 1-(2,4-Dimethylphenyl)-1H-pyrrole-3-carbaldehyde
• CAS No: 881040-93-3
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 3056031
• PubChem ID: 4715100
• Update Time: 2025-05-19

1-(2,4-Dimethylphenyl)-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dimethyl-phenyl)-1H-pyrrole-3-carbaldehyde
• SB63806
• 1-(2,4-dimethylphenyl)-1H-pyrrole-3-carbaldehyde
• 1-(2,4-dimethylphenyl)pyrrole-3-carbaldehyde
• BBL020337
• NCGC00335519-01
• CS-0357621
• 881040-93-3
• Z1198165523
• AB01327830-02
• STK891539
• AKOS000112046
• 1-(2,4-Dimethylphenyl)-1H-pyrrole-3-carbaldehyde

• Inchi： 1S/C13H13NO/c1-10-3-4-13(11(2)7-10)14-6-5-12(8-14)9-15/h3-9H,1-2H3
• InChI Key： USIBUWZXTBVZLO-UHFFFAOYSA-N
• SMILES： O=CC1C=CN(C=1)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 199.099714038Da
• Monoisotopic Mass: 199.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(2,4-Dimethylphenyl)-1H-pyrrole-3-carbaldehyde

1-(2,4-Dimethylphenyl)-1H-pyrrole-3-carbaldehyde

The compound 1-(2,4-Dimethylphenyl)-1H-pyrrole-3-carbaldehyde (CAS No. 881040-93-3) is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrole derivatives, which are known for their unique electronic properties and versatile reactivity. The structure of this molecule consists of a pyrrole ring fused with an aldehyde group and a substituted phenyl moiety, making it a valuable building block for various chemical transformations.

Recent studies have highlighted the potential of pyrrole-based compounds in the development of advanced materials, such as conductive polymers and organic semiconductors. The presence of the aldehyde group in 1-(2,4-Dimethylphenyl)-1H-pyrrole-3-carbaldehyde introduces additional functionality, enabling it to participate in a wide range of chemical reactions, including condensation reactions and cross-coupling processes. These reactions are pivotal in the synthesis of complex molecular architectures with tailored electronic and optical properties.

The substituted phenyl group (specifically 2,4-dimethylphenyl) in this compound plays a crucial role in modulating its physical and chemical properties. The methyl groups at positions 2 and 4 on the phenyl ring contribute to steric effects and electronic delocalization, which can influence the molecule's stability, solubility, and reactivity. This makes 1-(2,4-Dimethylphenyl)-1H-pyrrole-3-carbaldehyde an attractive candidate for applications in drug discovery and agrochemicals.

From a synthetic perspective, the preparation of pyrrole derivatives like this compound often involves multi-step reaction sequences that require precise control over reaction conditions. For instance, the synthesis of 1-(2,4-Dimethylphenyl)-1H-pyrrole-3-carbaldehyde may involve nucleophilic additions or coupling reactions that exploit the reactivity of the aldehyde group. Researchers have explored various strategies to optimize these reactions, ensuring high yields and selectivity while maintaining the integrity of the pyrrole ring.

In terms of applications, pyrrole-based compounds have found utility in diverse areas such as catalysis, sensors, and optoelectronic devices. For example, recent advancements in materials science have demonstrated that pyrrole derivatives can serve as precursors for conducting polymers with exceptional charge transport properties. These polymers are being investigated for use in flexible electronics and energy storage devices.

The aldehyde group in this compound also makes it amenable to bioconjugation techniques, which are essential in biotechnology and medical diagnostics. By reacting with amines or other nucleophiles under controlled conditions, this compound can be transformed into bioactive molecules or tagged with fluorescent markers for imaging purposes.

Moreover, pyrrole derivatives have shown promise in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The unique combination of aromaticity and functional groups in 1-(2,4-Dimethylphenyl)-1H-pyrrole-3-carbaldehyde makes it a potential lead compound for drug development programs targeting various diseases.

In conclusion, 1-(2,4-Dimethylphenyl)-1H-pyrrole-3-carbaldehyde (CAS No. 881040-93-3) is a versatile organic molecule with significant potential across multiple disciplines. Its structure lends itself to a wide range of chemical transformations that can yield innovative materials and bioactive compounds. As research continues to uncover new applications for pyrrole derivatives like this one, their importance in modern chemistry is expected to grow further.